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Compound of Interest

Compound Name:
Galactose 1-phosphate-13C

potassium

Cat. No.: B3268376 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of

Galactose 1-phosphate-13C potassium salt. Adherence to these procedures is critical for

maintaining a safe laboratory environment and ensuring regulatory compliance. While

Galactose 1-phosphate-13C potassium salt is not classified as a hazardous substance,

responsible chemical management dictates that it should not be disposed of as common trash

or poured down the drain without careful consideration of institutional and local regulations.

Immediate Safety and Handling Protocols
Prior to disposal, it is imperative to follow standard laboratory safety protocols when handling

Galactose 1-phosphate-13C potassium salt. This includes wearing appropriate personal

protective equipment (PPE) such as safety glasses, gloves, and a lab coat. Ensure that a

current Safety Data Sheet (SDS) for the compound is accessible in the laboratory. Although the

13C isotope is stable and does not pose a radiological hazard, the chemical properties of the

compound necessitate careful handling.[1]

Quantitative Data Summary
For clarity and quick reference, the following table summarizes key quantitative data related to

Galactose 1-phosphate-13C potassium salt.
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Property Value Source

Molecular Formula C6H11K2O9P (unlabeled) MedChemExpress

Purity Typically ≥98% MedChemExpress

Storage Temperature -20°C to -80°C MedChemExpress

Water Solubility Soluble MedChemExpress

Hazard Classification Not classified as hazardous Cayman Chemical

Water Hazard Slightly hazardous Cayman Chemical

Disposal Workflow
The following diagram outlines the decision-making process and procedural steps for the

proper disposal of Galactose 1-phosphate-13C potassium salt.
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Start: Unused or Waste
Galactose 1-phosphate-13C

potassium salt

Consult Institutional and
Local Disposal Regulations

Is Sewer Disposal of
Non-Hazardous Chemicals Permitted?

If permitted for small quantities of
non-hazardous, water-soluble chemicals:
1. Dilute with copious amounts of water.

2. Flush down the sanitary sewer.

Yes

Collect for Chemical Waste Pickup:
1. Place in a clearly labeled, sealed container.
2. Segregate from hazardous waste if required.

3. Arrange for pickup by Environmental Health & Safety.

No / Uncertain

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal decision workflow for Galactose 1-phosphate-13C potassium salt.

Step-by-Step Disposal Procedures
The disposal of Galactose 1-phosphate-13C potassium salt should be approached with the

understanding that while it is not a regulated hazardous waste, it is still a chemical that requires

proper handling to minimize environmental impact.

1. Institutional and Local Regulatory Compliance:
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The first and most critical step is to consult your institution's Environmental Health and Safety

(EHS) department and review local regulations regarding the disposal of non-hazardous

chemical waste.[2][3] Disposal procedures can vary significantly between municipalities and

institutions.

2. Waste Characterization:

Stable Isotope: The presence of the stable isotope 13C does not impart radioactivity to the

molecule. Therefore, no special precautions for radioactive waste are necessary.[1] The

disposal procedure is dictated by the chemical properties of the compound.

Non-Hazardous Classification: The non-labeled form of this compound, α-D-Galactose-1-

phosphate (potassium salt), is not classified as hazardous according to the Globally

Harmonized System (GHS). However, it is noted as being slightly hazardous to water,

meaning large quantities should not be released into the environment.

3. Disposal Options:

Based on your local guidelines, one of the following two disposal pathways will likely be

appropriate:

Option A: Sanitary Sewer Disposal (Conditional)

Some institutions may permit the drain disposal of small quantities of non-hazardous, water-

soluble chemicals.[2][4]

Experimental Protocol:

Verify Permissibility: Confirm with your EHS department that this method is acceptable for

this specific chemical.

Quantify: Ensure the amount to be disposed of is within the limits set by your institution.

Dilution: Create a dilute aqueous solution of the Galactose 1-phosphate-13C potassium
salt. A general guideline is to use at least 100 volumes of water for each volume of the

chemical solution.
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Flushing: While running a steady stream of cold water, slowly pour the diluted solution

down the drain. Continue to flush the drain with water for several minutes after the solution

has been poured.

Option B: Chemical Waste Collection

If sewer disposal is not permitted, or if you have a large quantity of the compound, it must be

collected as chemical waste.[3]

Experimental Protocol:

Containerization: Place the solid or dissolved Galactose 1-phosphate-13C potassium
salt into a chemically compatible and sealable container. Ensure the container is in good

condition and will not leak.

Labeling: Clearly label the container with the full chemical name: "Galactose 1-
phosphate-13C potassium salt". Indicate that it is non-hazardous.

Segregation: Store the waste container in a designated satellite accumulation area for

chemical waste. While not strictly hazardous, it is good practice to store it separately from

highly reactive or hazardous chemicals.

Pickup: Arrange for the collection of the waste container by your institution's EHS or

hazardous waste management team.

Signaling Pathway and Logical Relationships
The following diagram illustrates the logical relationship between the chemical's properties and

the appropriate disposal considerations.
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Chemical Properties

Disposal Implications

Required Actions

Stable Isotope (13C)

No Radiological Precautions

Non-Hazardous (GHS)

No Hazardous Waste Regulations Apply

Water Soluble

Sewer Disposal is a Potential Option

Slightly Hazardous to Water

Avoid Direct Environmental Release

Consult Local/Institutional Regulations

Follow Non-Hazardous Waste Stream Procedures

Click to download full resolution via product page

Caption: Logical flow from chemical properties to disposal actions.

By following these guidelines, researchers can ensure the safe and environmentally

responsible disposal of Galactose 1-phosphate-13C potassium salt, fostering a culture of

safety and compliance within the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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